Cas no 138898-74-5 (19-Octacosynoic acid)

• Product Name: 19-Octacosynoic acid
• CAS No: 138898-74-5
• MF: C₂₈H₅₂O₂
• MW: 420.711289405823
• CID: 210428
• PubChem ID: 126407
• Update Time: 2025-04-19

19-Octacosynoic acid Chemical and Physical Properties

Names and Identifiers

• 19-Octacosynoic acid
• octacos-19-ynoic acid
• omega9-Octacosynoic acid
• DTXSID00160835
• 138898-74-5

• Inchi： 1S/C28H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h2-8,11-27H2,1H3,(H,29,30)
• InChI Key： GKSIBBKHUAUDKP-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCC#CCCCCCCCC)=O

Computed Properties

• Exact Mass: 420.39696
• Monoisotopic Mass: 420.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 536.7°Cat760mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.472
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids